Cas no 16524-13-3 (Cyclohexanecarboxylicacid, 2-(benzoylamino)-)

• Product Name: Cyclohexanecarboxylicacid, 2-(benzoylamino)-
• CAS No: 16524-13-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 121718
• PubChem ID: 141317
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 2-(benzoylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(benzoylamino)-
• (1R,2R)-2-BENZOYLAMINO-CYCLOHEXANECARBOXYLIC ACID
• N-benzoyl-trans-2-amino-1-cyclohexanecarboxylic acid
• N-benzoyl-trans-2-aminocyclohexanecarboxylic acid
• trans-2-benzoylamino-1-cyclohexanecarboxylic acid
• 2-{[Hydroxy(phenyl)methylidene]amino}cyclohexane-1-carboxylic acid
• 2-benzamidocyclohexane-1-carboxylic acid
• 16524-13-3
• (+)-cis-2-Benzamidocyclohexane-carboxylic acid
• 2-(Benzoylamino)cyclohexanecarboxylic acid
• DTXSID20276381
• DTXSID20949503
• FT-0604557
• SCHEMBL1727942
• AKOS009158266
• FT-0604540
• TRANS,TRANS-4-BUTYL-4-PROPENYL-BICYCLOHEXYL

• Inchi： 1S/C14H17NO3/c16-13(10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)14(17)18/h1-3,6-7,11-12H,4-5,8-9H2,(H,15,16)(H,17,18)
• InChI Key： PUANNVQABXUYKU-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.45070